Cas no 1805585-53-8 (4-(Difluoromethyl)-3-fluoro-5-iodo-2-methylpyridine)

• Product Name: 4-(Difluoromethyl)-3-fluoro-5-iodo-2-methylpyridine
• CAS No: 1805585-53-8
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4881679
• Update Time: 2025-05-23

4-(Difluoromethyl)-3-fluoro-5-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-5-iodo-2-methylpyridine

• Inchi： 1S/C7H5F3IN/c1-3-6(8)5(7(9)10)4(11)2-12-3/h2,7H,1H3
• InChI Key： ABTKEYZLVGFFAQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-3-fluoro-5-iodo-2-methylpyridine

Comprehensive Overview of 4-(Difluoromethyl)-3-fluoro-5-iodo-2-methylpyridine (CAS No. 1805585-53-8)

4-(Difluoromethyl)-3-fluoro-5-iodo-2-methylpyridine (CAS No. 1805585-53-8) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of advanced small-molecule drugs and crop protection agents. Its molecular structure, featuring a fluorinated pyridine core, contributes to enhanced metabolic stability and bioavailability, making it a valuable asset in modern drug discovery.

The growing demand for fluorinated compounds in medicinal chemistry has propelled 4-(Difluoromethyl)-3-fluoro-5-iodo-2-methylpyridine into the spotlight. Researchers are particularly interested in its potential applications in kinase inhibitors and antibacterial agents, aligning with current trends in combating antibiotic resistance and targeted cancer therapies. Its iodo-substituted pyridine moiety also enables versatile cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in fragment-based drug design.

From an agrochemical perspective, this compound's difluoromethyl group enhances its lipophilicity, improving membrane permeability in pest control formulations. Recent studies highlight its role in developing next-generation fungicides and herbicides, addressing global concerns about sustainable agriculture and food security. The 3-fluoro-5-iodo substitution pattern further optimizes binding affinity to biological targets, a feature highly sought after in precision farming solutions.

Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing CAS No. 1805585-53-8, ensuring purity and consistency for industrial-scale production. Environmental scientists also emphasize its low bioaccumulation potential, a key factor in meeting stringent regulatory standards for green chemistry initiatives. As synthetic methodologies evolve, this compound continues to inspire innovations in C-H functionalization and late-stage fluorination strategies.

In the context of AI-driven drug discovery, 4-(Difluoromethyl)-3-fluoro-5-iodo-2-methylpyridine exemplifies how computational models predict structure-activity relationships (SAR) for halogen-rich scaffolds. Its inclusion in high-throughput screening libraries underscores its relevance in identifying novel allosteric modulators and enzyme inhibitors. Furthermore, its thermal stability and solubility profile make it compatible with continuous flow chemistry systems, a breakthrough in process optimization.

The compound's nomenclature often leads to searches for "difluoromethyl pyridine synthesis" or "iodo-fluoro pyridine applications", reflecting user interest in practical synthetic routes. Patent literature reveals its utility in photoredox catalysis and electrophilic fluorination, areas gaining traction in academic and industrial circles. As sustainability becomes a priority, researchers explore catalytic iodination methods to minimize waste in producing this multifunctional pyridine.

Emerging studies on protein-ligand interactions frequently cite CAS 1805585-53-8 as a model for investigating halogen bonding in drug-receptor complexes. This aligns with the pharmaceutical industry's focus on fragment-based lead discovery (FBLD), where its methylpyridine backbone serves as a versatile pharmacophore. The compound's logP value and polar surface area also make it a benchmark in QSAR modeling for CNS-active compounds.

In material science, derivatives of 4-(Difluoromethyl)-3-fluoro-5-iodo-2-methylpyridine contribute to organic electronic materials, particularly in designing fluorophore tags for bioimaging. Its heavy atom effect from iodine enhances phosphorescence, valuable in OLED technology and molecular probes. These interdisciplinary applications demonstrate how this single compound bridges gaps between medicinal chemistry, agrochemicals, and advanced materials.